Cas no 1049376-56-8 (N'-(3-acetamidophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}ethanediamide)

• Product Name: N'-(3-acetamidophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}ethanediamide
• CAS No: 1049376-56-8
• MF: C₂₂H₂₆FN₅O₃
• MW: 427.47194814682
• CID: 6049015
• PubChem ID: 42269279
• Update Time: 2025-07-18

N'-(3-acetamidophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-acetamidophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}ethanediamide
• N'-(3-acetamidophenyl)-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]oxamide
• F5266-0509
• VU0640124-1
• 1049376-56-8
• N1-(3-acetamidophenyl)-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)oxalamide
• AKOS024504518

• Inchi： 1S/C22H26FN5O3/c1-16(29)25-17-5-4-6-18(15-17)26-22(31)21(30)24-9-10-27-11-13-28(14-12-27)20-8-3-2-7-19(20)23/h2-8,15H,9-14H2,1H3,(H,24,30)(H,25,29)(H,26,31)
• InChI Key： UMUXJBRWYFRMBU-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=CC=C2F)CC1)(=O)C(NC1=CC=CC(NC(=O)C)=C1)=O

Computed Properties

• Exact Mass: 427.20196787g/mol
• Monoisotopic Mass: 427.20196787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N'-(3-acetamidophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}ethanediamide

Introduction to N'-(3-acetamidophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}ethanediamide (CAS No. 1049376-56-8)

N'-(3-acetamidophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 1049376-56-8, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The intricate arrangement of functional groups within its molecular framework suggests a high degree of specificity, which is crucial for designing effective therapeutic agents.

The molecular structure of N'-(3-acetamidophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}ethanediamide features a central ethanediamide backbone, flanked by two distinct substituents: a 3-acetamidophenyl group and a 2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl moiety. This configuration not only contributes to the compound's complexity but also opens up numerous possibilities for interactions with biological targets. The presence of the 2-fluorophenyl group is particularly noteworthy, as fluorinated aromatic compounds are frequently incorporated into drugs due to their enhanced metabolic stability and improved binding affinity.

In recent years, there has been a surge in research focused on developing novel compounds with potential applications in treating various neurological and psychiatric disorders. The piperazine moiety in the name 4-(2-fluorophenyl)piperazin-1-yl is a key feature that has attracted considerable interest. Piperazine derivatives are well-known for their ability to modulate neurotransmitter systems, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and schizophrenia. The fluorine atom in this group further enhances the compound's pharmacological profile by increasing its lipophilicity and binding affinity.

The 3-acetamidophenyl group adds another layer of complexity to the molecule, providing a potential site for interaction with biological receptors or enzymes. Acetamidophenyl derivatives have been extensively studied for their role in various pharmacological applications, including anti-inflammatory and analgesic effects. The combination of these functional groups in N'-(3-acetamidophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}ethanediamide suggests that it may exhibit multiple mechanisms of action, which could be advantageous for developing multifaceted therapeutic strategies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further development. In the case of N'-(3-acetamidophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}ethanediamide, computational studies have suggested that it may interact with several key targets relevant to neurological disorders. For instance, its structure suggests potential binding to serotonin receptors, which are implicated in mood regulation and cognitive function.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecules with precise control over their structural features. The synthetic route involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to introduce specific functional groups at predetermined positions within the molecule, thereby tailoring its pharmacological properties.

One of the most exciting aspects of studying compounds like N'-(3-acetamidophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}ethanediamide is the opportunity to explore their interactions with biological systems at a molecular level. Understanding how these molecules bind to their targets and modulate cellular processes can provide valuable insights into disease mechanisms and lead to the development of more effective treatments. The combination of experimental and computational approaches has been particularly fruitful in this regard, allowing researchers to gain a comprehensive understanding of the compound's behavior.

The potential applications of this compound extend beyond treating neurological disorders. Its unique chemical properties make it a promising candidate for investigating various biological pathways and developing new therapeutic agents for other conditions as well. For example, its ability to interact with serotonin receptors could make it useful in treating not only mood disorders but also cognitive impairments associated with aging or neurodegenerative diseases.

As research continues to uncover new insights into the pharmacological properties of complex organic compounds, N'-(3-acetamidophenyl)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}ethanediamide is poised to play a significant role in advancing our understanding of disease mechanisms and developing innovative treatments. The ongoing exploration of its biological activity and potential therapeutic applications underscores the importance of continued investment in pharmaceutical research and development.